4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)benzamide

• IUPAC Name: 4-[(6-hydroxy-4-oxo-2-sulfanylidene-1H-pyrimidin-5-yl)methylideneamino]benzamide
• InChI: InChI=1S/C12H10N4O3S/c13-9(17)6-1-3-7(4-2-6)14-5-8-10(18)15-12(20)16-11(8)19/h1-5H,(H2,13,17)(H3,15,16,18,19,20)
• InChI Key: OCMSELYWWAKPGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)N)N=CC2=C(NC(=S)NC2=O)O
• Molecular Formula: C12H10N4O3S
• Molecular Weight: 290.30 g/mol

Description

4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)benzamide, also known as thioflavin T, is a fluorescent dye that is commonly used in scientific research for its ability to bind to amyloid fibrils. It has been extensively studied for its potential use in the detection and diagnosis of various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease.

Scientific Research Applications

Anti-Inflammatory and Analgesic Agents

• Novel compounds derived from the same chemical family as 4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)benzamide have been synthesized and shown to possess significant anti-inflammatory and analgesic activities. These compounds were identified as effective cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Advanced Glycation End-Products Formation

• Methylglyoxal, a related compound, modifies arginine and lysine residues in proteins, leading to the formation of advanced glycation end-products, which are associated with diabetes and neurodegenerative diseases complications (Nemet, Varga-Defterdarović, & Turk, 2006).

Antitumor Agents

• Synthesis of novel derivatives, including those structurally related to 4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)benzamide, has led to the discovery of dual inhibitors of dihydrofolate reductase and thymidylate synthase, showing promise as antitumor agents (Gangjee, Lin, Kisliuk, & McGuire, 2005).

Luminescence and Responsive Properties

• Certain pyridyl substituted compounds related to this chemical family exhibit aggregation-enhanced emission and multi-stimuli-responsive properties, potentially useful in material sciences (Srivastava et al., 2017).

Histone Deacetylase Inhibition

• Compounds structurally similar have been identified as isotype-selective histone deacetylase inhibitors, showing potential as anticancer drugs (Zhou et al., 2008).

Antimicrobial and Antifungal Activities

• Novel thiopyrimidine-glucuronide compounds, structurally related to the given chemical, have demonstrated promising biological activities, including antimicrobial and antifungal properties (Wanare, 2022).

Antihypertensive Activity

• Derivatives of 4-(((4,6-dioxo-2-thioxotetrahydropyrimidin-5(2H)-ylidene)methyl)amino)benzamide have been synthesized and shown to possess antihypertensive properties (Rana, Kaur, & Kumar, 2004).